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Introduction

Dihydrofolate reductase (DHFR) is a crucial enzyme in the folate metabolism pathway,
catalyzing the reduction of 7,8-dihydrofolate (DHF) to 5,6,7,8-tetrahydrofolate (THF) using
NADPH as a cofactor.[1][2][3][4] The biologically active form of THF is the (6S)-stereoisomer,
which serves as a one-carbon carrier in the synthesis of purines, thymidylate, and certain
amino acids.[2][5] This makes DHFR essential for cell proliferation and growth.[5]
Consequently, DHFR has become a significant therapeutic target for various diseases,
including cancer and bacterial infections, with inhibitors like methotrexate being widely used.[5]

[6]

This document provides a detailed protocol for measuring DHFR activity by monitoring the
decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.
[31[71[8][9][10] This method is suitable for screening potential DHFR inhibitors and
characterizing the kinetic properties of the enzyme.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of DHFR in the folate metabolism pathway and the
general workflow for the enzyme activity assay.
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Caption: Role of DHFR in the folate metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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